2-(4-fluorobenzyl)-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C21H14FN5O2/c22-16-10-8-14(9-11-16)13-27-21(28)26-12-4-7-17(19(26)24-27)20-23-18(25-29-20)15-5-2-1-3-6-15/h1-12H,13H2
• InChI Key: PUZCPDGJRYRIBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN4C3=NN(C4=O)CC5=CC=C(C=C5)F
• Molecular Formula: C21H14FN5O2
• Molecular Weight: 387.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. For example, the oxadiazole ring could be formed through the reaction of an amidoxime with a carboxylic acid.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research on related compounds, such as the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide, highlights their antimicrobial activities. These compounds have been evaluated for their effects against a range of microbial species, showing good to moderate activity, indicating potential applications in developing new antimicrobial agents (Bayrak et al., 2009).

Anticonvulsant and Antidepressant Properties

The synthesis of (fluorobenzyl)triazolo[4,5-c]pyridines and their testing for anticonvulsant activity against electroshock-induced seizures in rodents provides insights into their potential for treating seizure disorders. The promising compound identified suggests possibilities for further exploration in the treatment of epilepsy without the associated side effects of current medications (Kelley et al., 1995).

Anticancer Activity

The investigation into novel fluoro-substituted benzo[b]pyran compounds for their anti-lung cancer activity exemplifies the therapeutic potential of related molecules. These compounds demonstrate anticancer activity at low concentrations compared to traditional drugs, highlighting the significance of fluorobenzyl-triazolo-pyridin-ones in cancer research (Hammam et al., 2005).

Design and Synthesis for Biological Evaluation

The design and synthesis of molecules for specific biological targets, such as transforming growth factor-β type 1 receptor kinase inhibitors, underline the strategic approach to drug discovery based on the structural motifs of 2-(4-fluorobenzyl)-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one. These endeavors aim at creating highly selective and potent inhibitors for therapeutic applications, demonstrating the compound's relevance in medicinal chemistry (Krishnaiah et al., 2012).